Cas no 2428-06-0 (1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl-)

• Product name: 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl-
• CAS No: 2428-06-0
• MF: C₅H₁₀ClO₂P
• MW: 168.558461666107
• CID: 257259
• PubChem ID: 24878542

1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl-
• 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphinane
• 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane
• NULL
• 1-chloro-4,4-dimethyl-1-phospha-2,6-dioxahexane
• 2-CHLORO-5 5-DIMETHYL-1 3 2-DIOXAPHOSPHO
• 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane,AcroSeal
• 5,5-dimethyl-2-chloro-1,3,2-dioxaphosphorinane
• EINECS 219-380-6
• neopentylene phosphorochloridite
• DTXSID1062411
• NS00027603
• 2-chloro-5, 5-dimethyl-1, 3, 2-dioxaphosphinane
• Phosphorochloridous acid, cyclic (2,2-dimethyltrimethylene) ester
• Z7KH4HJ8VE
• J-015432
• 1,3,2-Dioxaphosphorinane, 2-chloro-5,5-dimethyl-
• 2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane, 96%
• 2428-06-0
• SCHEMBL8502916
• AKOS015912854
• RAOZVFGTRXLBTA-UHFFFAOYSA-N
• 2-chloro-5,5-dimethyl[1,3,2]dioxaphosphinane
• MFCD27947949
• DTXCID7037050

• MDL： MFCD27947949
• Inchi： InChI=1S/C5H10ClO2P/c1-5(2)3-7-9(6)8-4-5/h3-4H2,1-2H3
• InChI Key： RAOZVFGTRXLBTA-UHFFFAOYSA-N
• SMILES： ClP1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 153.99500
• Monoisotopic Mass: 168.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.215 g/mL at 25 °C(lit.)
• Boiling Point: 46-47 °C/1.6 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.476(lit.)
• PSA: 32.05000
• LogP: 2.27750

1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3094 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R14; R34

1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds Oxacyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds

Additional information on 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl-

Recent Advances in the Study of 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- (CAS: 2428-06-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- (CAS: 2428-06-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic phosphorus-containing compound is characterized by a six-membered dioxaphosphorinane ring with a chloro substituent at the 2-position and two methyl groups at the 5-position. Its molecular structure makes it a versatile intermediate in the synthesis of various biologically active molecules, including phosphonate analogs and prodrugs.

Recent studies have focused on the synthetic utility of 2428-06-0 as a key building block for the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize phosphonate esters, which are known for their bioisosteric properties and resistance to enzymatic hydrolysis. These phosphonate derivatives have shown promise in the treatment of viral infections, osteoporosis, and metabolic disorders. The chloro group at the 2-position provides a reactive site for further functionalization, enabling the introduction of various pharmacophores to enhance biological activity.

In addition to its synthetic applications, 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- has been investigated for its role in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can act as potent inhibitors of metalloenzymes, such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The study highlighted the compound's ability to chelate metal ions in the active site of these enzymes, thereby blocking their catalytic activity.

Another area of interest is the use of 2428-06-0 in prodrug design. Researchers have explored its potential as a carrier for phosphate-containing drugs, which often suffer from poor bioavailability. By masking the phosphate group with the dioxaphosphorinane moiety, the resulting prodrugs exhibit improved membrane permeability and stability in biological systems. Recent preclinical studies have shown that such prodrugs can enhance the delivery of antiviral and anticancer agents, leading to increased therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl-. Recent advancements in green chemistry have addressed some of these issues, with researchers developing more efficient and environmentally friendly synthetic routes. For example, a 2024 study in Organic Process Research & Development reported a solvent-free method for the preparation of this compound, reducing waste and improving yield.

In conclusion, 1,3,2-Dioxaphosphorinane,2-chloro-5,5-dimethyl- (CAS: 2428-06-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutic agents and prodrugs. Ongoing research efforts are expected to further elucidate its potential and expand its applications in drug discovery and development.